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Compound of Interest

Compound Name: Butoxyethoxydimethylsilane

Cat. No.: B092165 Get Quote

CAS Number: 18246-71-4 Molecular Formula: C₈H₂₀O₂Si Synonyms: Silane,

butoxyethoxydimethyl-

This technical guide provides a comprehensive overview of Butoxyethoxydimethylsilane, a

versatile organosilane compound. The information is intended for researchers, scientists, and

professionals in drug development and other technical fields.

Physicochemical Properties
Butoxyethoxydimethylsilane is a combustible liquid with a molecular weight of 176.33 g/mol .

[1] Key quantitative properties are summarized in the table below for easy reference and

comparison.

Property Value Source

Molecular Weight 176.33 g/mol [1]

Boiling Point 159.2 °C at 760 mmHg [1]

Density 0.843 g/cm³ [1]

Melting Point Data not available

Solubility Data not available
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Synthesis and Manufacturing
While a specific, detailed industrial synthesis protocol for Butoxyethoxydimethylsilane is not

readily available in the public domain, the synthesis of alkoxysilanes like this compound

generally involves the reaction of a chlorosilane with the corresponding alcohols. A plausible

synthetic route would be the reaction of dichlorodimethylsilane with ethanol and butanol.

A generalized experimental protocol for the synthesis of a related compound,

dimethyldiethoxysilane, involves the reaction of dimethyldichlorosilane with ethanol. This

suggests a similar approach could be employed for Butoxyethoxydimethylsilane, substituting

a portion of the ethanol with butanol.

Hypothetical Synthesis Workflow:

Dichlorodimethylsilane

Reaction Vessel
(with base as HCl scavenger)Ethanol

Butanol

Butoxyethoxydimethylsilane

Chloride Salt

Purification
(e.g., Distillation) Pure Butoxyethoxydimethylsilane

Click to download full resolution via product page

Caption: Hypothetical synthesis of Butoxyethoxydimethylsilane.

Applications
Butoxyethoxydimethylsilane belongs to the family of alkoxysilanes, which are known for their

utility in a variety of industrial applications. These applications stem from their ability to act as

coupling agents, crosslinkers, and surface modifiers.

Key Application Areas for Alkoxysilanes:
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Adhesion Promoters: Alkoxysilanes can improve the adhesion between organic polymers

and inorganic substrates in coatings, adhesives, and sealants.

Crosslinking Agents: They can be used to crosslink polymers, enhancing their mechanical

strength, thermal stability, and chemical resistance.

Surface Modification: Alkoxysilanes are employed to render surfaces hydrophobic (water-

repellent). This is particularly useful for treating building materials and textiles.

Precursors for Sol-Gel Processes: They serve as precursors in the sol-gel process for

creating silica-based materials and coatings.

Reaction Mechanisms
The utility of Butoxyethoxydimethylsilane in the aforementioned applications is primarily due

to the reactivity of its alkoxy groups (ethoxy and butoxy) in the presence of water. The key

reaction is hydrolysis, followed by condensation.

Hydrolysis and Condensation Mechanism:

The hydrolysis of the Si-OR bond to form a silanol (Si-OH) group is the initial step. This is

followed by the condensation of two silanol groups to form a stable siloxane (Si-O-Si) bond, or

the condensation of a silanol group with a remaining alkoxy group. This process can be

catalyzed by either acids or bases.
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Hydrolysis

Condensation
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Caption: General mechanism of hydrolysis and condensation of an alkoxysilane.

Toxicological Information and Safety
Based on available safety data, Butoxyethoxydimethylsilane is classified as a combustible

liquid. It is harmful if swallowed, causes skin and serious eye irritation, and is toxic if inhaled.

Summary of Toxicological Data:
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Test Species Route Result

LD50 Guinea pig Oral 1,414 mg/kg

Skin Irritation Rabbit Dermal Irritating to skin

Eye Irritation Rabbit Ocular Irritating to eyes

Hazard Classifications:

Flammable liquids: Category 4

Acute toxicity, Oral: Category 4

Acute toxicity, Inhalation: Category 3

Skin irritation: Category 2

Eye irritation: Category 2A

It is imperative to handle this chemical with appropriate personal protective equipment,

including gloves, eye protection, and respiratory protection, in a well-ventilated area. Keep

away from heat, sparks, open flames, and hot surfaces.

Experimental Protocols
Detailed, standardized experimental protocols for the use of Butoxyethoxydimethylsilane are

not widely published. However, a general procedure for its use as a surface treatment agent

can be outlined.

General Protocol for Surface Hydrophobization:

Surface Preparation: The substrate to be treated (e.g., glass, metal, ceramic) should be

thoroughly cleaned to remove any organic contaminants and ensure the presence of surface

hydroxyl groups. This can be achieved by washing with detergents, followed by rinsing with

deionized water and drying. Plasma treatment or piranha etching can be used for a more

rigorous cleaning.
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Silane Solution Preparation: Prepare a dilute solution of Butoxyethoxydimethylsilane (e.g.,

1-5% by weight) in a suitable solvent system. A mixture of alcohol (such as ethanol or

isopropanol) and water is commonly used to promote hydrolysis.

Surface Treatment: The substrate can be coated with the silane solution by dipping,

spraying, or spin-coating.

Curing: The coated substrate is then cured to promote the condensation of the silanol groups

and the formation of a stable siloxane layer. Curing can be done at room temperature over a

longer period (e.g., 24 hours) or accelerated by heating (e.g., at 100-120 °C for 30-60

minutes).

Post-Treatment: After curing, the substrate should be rinsed with the solvent to remove any

unreacted silane and then dried.

Workflow for Surface Treatment:
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Caption: General workflow for surface modification using an alkoxysilane.

Role in Research and Drug Development
Currently, there is no specific information available in the public domain detailing the use of

Butoxyethoxydimethylsilane in drug development or targeted pharmaceutical research.

Alkoxysilanes, in general, are more commonly associated with materials science and industrial

applications rather than direct pharmacological activity. Their role in the pharmaceutical
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industry would likely be indirect, for example, in the surface modification of drug delivery

systems or medical devices.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) or professional consultation. All

chemical handling should be performed by trained personnel in accordance with established

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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